Cas no 1220036-25-8 (4-chloro-6-(3-methylpiperidin-1-yl)pyrimidine)

4-Chloro-6-(3-methylpiperidin-1-yl)pyrimidine is a versatile pyrimidine derivative featuring a chloro substituent at the 4-position and a 3-methylpiperidin-1-yl group at the 6-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its structural framework allows for further functionalization, enabling the creation of targeted compounds with potential therapeutic or pesticidal properties. The presence of the 3-methylpiperidine moiety enhances solubility and bioavailability, while the reactive chloro group facilitates nucleophilic substitution reactions. This makes it a useful building block for researchers in medicinal chemistry and drug discovery. High purity and stability under standard conditions further contribute to its utility in synthetic applications.

4-chloro-6-(3-methylpiperidin-1-yl)pyrimidine structure

1220036-25-8 structure

Product Name:4-chloro-6-(3-methylpiperidin-1-yl)pyrimidine

CAS No:1220036-25-8

MF:C₁₀H₁₄ClN₃

MW:211.691260814667

MDL:MFCD13561820

CID:1077558

PubChem ID:53410095

Update Time:2025-06-07

4-chloro-6-(3-methylpiperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-(3-methyl-1-piperidinyl)pyrimidine
- 4-chloro-6-(3-methylpiperidin-1-yl)pyrimidine
- AKOS009103812
- SCHEMBL22796061
- 1220036-25-8
- G43991
- F8881-5165
- Z802558234
- CS-0258748
- EN300-71249
- MDL： MFCD13561820
- Inchi： 1S/C10H14ClN3/c1-8-3-2-4-14(6-8)10-5-9(11)12-7-13-10/h5,7-8H,2-4,6H2,1H3
- InChI Key： GAYVBGWDNBOZRY-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC=N1)N1CCCC(C)C1

Computed Properties

Exact Mass: 211.0876252g/mol
Monoisotopic Mass: 211.0876252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 29Å²

4-chloro-6-(3-methylpiperidin-1-yl)pyrimidine Pricemore >>

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